Cas no 1523805-06-2 (3-(Piperidin-3-yl)quinazolin-4(3H)-one)

• Product Name: 3-(Piperidin-3-yl)quinazolin-4(3H)-one
• CAS No: 1523805-06-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD29045809
• CID: 5045275
• PubChem ID: 83672046
• Update Time: 2025-10-21

3-(Piperidin-3-yl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-yl)quinazolin-4(3H)-one
• 3-piperidin-3-ylquinazolin-4-one
• 3-(Piperidin-3-yl)quinazolin-4(3H)-one

• MDL： MFCD29045809
• Inchi： 1S/C13H15N3O/c17-13-11-5-1-2-6-12(11)15-9-16(13)10-4-3-7-14-8-10/h1-2,5-6,9-10,14H,3-4,7-8H2
• InChI Key： UVJBIIMGZSTPCV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 1
• Topological Polar Surface Area: 44.7

Additional information on 3-(Piperidin-3-yl)quinazolin-4(3H)-one

Introduction to 3-(Piperidin-3-yl)quinazolin-4(3H)-one (CAS No. 1523805-06-2)

3-(Piperidin-3-yl)quinazolin-4(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1523805-06-2, belongs to the quinazoline scaffold, which is a well-documented motif in medicinal chemistry. Quinazoline derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a piperidine moiety at the 3-position of the quinazoline ring introduces additional functional flexibility, making this compound a valuable scaffold for drug discovery.

The structural features of 3-(Piperidin-3-yl)quinazolin-4(3H)-one contribute to its unique chemical and biological properties. The quinazoline core provides a rigid aromatic system that can interact with biological targets, while the piperidine ring enhances solubility and metabolic stability. These characteristics make it an attractive candidate for further development as an active pharmaceutical ingredient (API). In recent years, there has been a growing interest in quinazoline derivatives due to their potential in treating various diseases, particularly cancer.

One of the most compelling aspects of 3-(Piperidin-3-yl)quinazolin-4(3H)-one is its reported activity as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By inhibiting specific kinases, this compound may disrupt aberrant signaling pathways, leading to therapeutic effects. Preliminary studies have shown that derivatives of this scaffold can selectively target certain kinases, making them promising candidates for personalized medicine.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. 3-(Piperidin-3-yl)quinazolin-4(3H)-one has been subjected to virtual screening using molecular docking techniques to identify its binding interactions with target proteins. These studies have revealed that the compound can bind to the ATP-binding pockets of various kinases with high affinity. This finding suggests that further optimization of the scaffold could lead to more potent and selective kinase inhibitors.

In addition to its kinase inhibitory activity, 3-(Piperidin-3-yl)quinazolin-4(3H)-one has shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an antiviral agent. Viruses rely on host cell machinery for replication, and kinase inhibitors can disrupt viral life cycles by targeting host kinases essential for viral replication. Early studies have indicated that this compound may inhibit the replication of certain viruses by interfering with host cell kinases involved in viral entry and assembly.

The synthesis of 3-(Piperidin-3-yl)quinazolin-4(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between piperidine derivatives and appropriate quinazoline precursors. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for preclinical and clinical development.

Preclinical studies are crucial for evaluating the safety and efficacy of new compounds before they can be tested in humans. Animal models have been used to assess the pharmacokinetic properties of 3-(Piperidin-3-yl)quinazolin-4(3H)-one, including its absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how the compound behaves in vivo and have helped identify potential side effects.

The development of novel anticancer agents remains a critical area of research due to the increasing incidence of cancer worldwide. 3-(Piperidin-3-yl)quinazolin-4(3H)-one has been studied for its potential as a chemotherapeutic agent due to its ability to induce apoptosis in cancer cells. Apoptosis is a natural process by which cells undergo programmed death, and inhibiting this process can help eliminate cancer cells without harming healthy cells.

One of the challenges in drug development is overcoming drug resistance. Cancer cells can develop resistance to chemotherapy drugs by altering their target proteins or by activating alternative survival pathways. The unique structure of 3-(Piperidin-3-yl)quinazolin-4(3H)-one may make it less susceptible to resistance mechanisms compared to existing anticancer agents. This property could make it a valuable addition to cancer treatment regimens.

The future prospects for 3-(Piperidin-3-yl)quinazolin-4(3H)-one are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 1523805-06-2 will play an increasingly important role in treating complex diseases.